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Compound of Interest

2,2-Bis(3-amino-4-
Compound Name:
hydroxyphenyl)hexafluoropropane

Cat. No.: B160661

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and applications of the monomer 2,2-Bis(3-amino-4-
hydroxyphenyl)hexafluoropropane, commonly known as 6FAP. This fluorinated aromatic
diamine is a critical building block in the synthesis of high-performance polymers such as
polyimides and polybenzoxazoles. Its unique structure, featuring a hexafluoroisopropylidene
bridge, imparts desirable characteristics like enhanced thermal stability, chemical resistance,
and specific solubility profiles to the resulting polymers. While primarily used in materials
science, its purity and well-defined structure are of interest to professionals in diverse research
and development fields.

Core Physicochemical Properties

The 6FAP monomer is a white to grey-white crystalline powder.[1][2][3] Its core
physicochemical data are summarized in the tables below, providing a ready reference for
researchers.

General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b160661?utm_src=pdf-interest
https://www.benchchem.com/product/b160661?utm_src=pdf-body
https://www.benchchem.com/product/b160661?utm_src=pdf-body
https://www.lookchem.com/casno83558-87-6.html
https://www.guidechem.com/encyclopedia/2-2-bis-3-amino-4-hydroxypheny-dic27816.html
https://www.chemimpex.com/products/27558
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CisH12FsN202 [415]
Molecular Weight 366.26 g/mol [4115][6]
Appearance White to almost white IIEIAL]
powder/crystal
Melting Point 245-248 °C (114117181191
Boiling Point 411.3 £45.0 °C at 760 mmHg [1][7118]
Density 1.545 + 0.06 g/cm?3 [1114171181
Flash Point 202.6 °C [1]
Vapor Pressure 2.36E-07 mmHg at 25°C [1]
Refractive Index 1.568 [1]

Property Value Source

Slightly soluble in DMSO and
methanol.[1][7][8] Soluble in
B polar aprotic organic solvents
Solubility [11[7118]
such as NMP, DMAc, THF, and

Acetone when synthesized into

polyimides.[7]
LogP 4.83530 [4]
XLogP3 3.8 [4]

Computed and Spectroscopic Data
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Property Value Source

Topological Polar Surface Area  92.5 A2 [4]

4.64 (s, 4H), 6.42 (d, 2H), 7.57
(s, 2H), 6.65 (d, 2H), 9.36 (s, [1][71[8]
2H)

1H-NMR (400MHz, Ds-DMSO)
3 (ppm)

19F-NMR (400MHz, Ds-DMSO)

-62.78 17118
5 (ppm) (110718l

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of scientific
research. Below are methodologies for the synthesis and characterization of the 6FAP
monomer, based on cited literature.

Synthesis of 2,2-Bis(3-amino-4-
hydroxyphenyl)hexafluoropropane (6FAP)

The synthesis of 6FAP is typically a two-step process involving the nitration of 2,2-bis(4-
hydroxyphenyl)hexafluoropropane followed by a reduction of the resulting dinitro compound.
[10]

Step 1: Nitrification of 2,2-bis(4-hydroxyphenyl)hexafluoropropane
o Materials: 2,2-bis(4-hydroxyphenyl)hexafluoropropane, ethanol, dilute nitric acid.
e Procedure:

o Combine 2,2-bis(4-hydroxyphenyl)hexafluoropropane with ethanol in a reaction vessel.
The molar ratio of ethanol to the starting material should be approximately 4:1.[10]

o Add dilute nitric acid to the mixture with a molar ratio of nitric acid to the starting material
of about 2.15:1.[10]

o Heat the reaction mixture to 60 °C and maintain this temperature for 6 hours with
continuous stirring.[10]
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o After the reaction is complete, cool the mixture to 10-20 °C to induce crystallization of the
product, 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane.[7]

o Filter the crude product and wash it with a suitable solvent (e.g., ethanol).[7]

o For purification, the crude product can be recrystallized from ethanol. Dissolve the product
in ethanol at 60 °C, followed by cooling to 10-20 °C to recrystallize.[7]

o Filter and dry the purified product. A yield of up to 96% can be achieved under these
conditions.[10]

Step 2: Reduction of 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane

e Materials: 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane, hydrazine hydrate,
FeCls/activated carbon catalyst, ethanol.

e Procedure:

o In areaction vessel, dissolve 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane in
ethanol.[10]

o Add the FeCls/activated carbon catalyst. The mass ratio of the catalyst to the nitro
compound should be approximately 0.05:1.[10]

o Add hydrazine hydrate to the mixture. The molar ratio of hydrazine hydrate to the nitro
compound should be about 0.2:1.[10]

o Heat the reaction mixture to 85 °C and maintain this temperature for 10 hours with stirring.
[10]

o Upon completion, the reaction mixture is filtered to remove the catalyst.[11]

o The filtrate is then concentrated to obtain the crude 6FAP monomer.[11]

o Purification can be achieved by recrystallization from a mixed solvent system such as
isopropyl alcohol and toluene or water and DMF.[1][11] A yield of up to 92% can be
obtained.[10]
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Characterization Techniques

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H and °F NMR: Samples are typically dissolved in deuterated dimethyl sulfoxide (DMSO-
de). Spectra are recorded on a 400 MHz NMR spectrometer.[1][7][8] The characteristic
chemical shifts are used to confirm the molecular structure.

o Fourier-Transform Infrared (FTIR) Spectroscopy:

o FTIR spectra are used to identify the functional groups present in the 6FAP monomer.
Spectra can be obtained using techniques such as KBr pellets.[12]

» High-Performance Liquid Chromatography (HPLC):
o HPLC is employed to determine the purity of the synthesized 6FAP monomer.[3][11]
e Mass Spectrometry (MS):

o Mass spectrometry is used to confirm the molecular weight of the 6FAP monomer.[12]

Visualizing Workflows and Relationships

To better illustrate the processes and relationships involving the 6FAP monomer, the following
diagrams are provided in the DOT language for use with Graphviz.

‘‘‘‘‘‘‘‘‘‘ fication Step 2: Reduction

: eact with Nitric Acid in Ethanol 2-bisi ,2-Bis(3-amino-4-hydroxyphenyl)hexafluoropropane (6FAP)
22 Re ith Nitric Acid in Ethanol 2.2-bi 1 2,2-Bis(3: hydroxyphenyl)hexafi 6

Click to download full resolution via product page

Caption: Synthesis workflow for the 6FAP monomer.
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Caption: General workflow for polyimide synthesis using 6FAP.

Applications in Research and Development

The 6FAP monomer is a versatile building block for creating advanced polymers with a range of
desirable properties.

¢ High-Performance Polyimides: 6FAP is reacted with various dianhydrides to produce
polyimides with high thermal stability, good chemical resistance, and excellent mechanical
properties.[6][7] These are used in applications such as gas separation membranes and
materials for microelectronics.[6]

» Polybenzoxazoles: The ortho-positioning of the amine and hydroxyl groups in 6FAP makes it
an ideal monomer for the synthesis of polybenzoxazoles, which are another class of high-
performance polymers used in semiconductor manufacturing.[6]
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» Photosensitive Materials: Polyimides synthesized from 6FAP can exhibit photosensitivity and
second-order nonlinear optical properties.[6]

o Fuel Cell Membranes: The resulting fluorinated polymers can have high proton conductivity
and good chemical and thermal stability, making them suitable for use in fuel cell systems.[6]

This technical guide provides a foundational understanding of the physicochemical properties
of the 6FAP monomer. For further in-depth study, researchers are encouraged to consult the
cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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